Cas no 1284246-15-6 (tert-butyl 4-sec-butyl-3-oxopiperazine-1-carboxylate)

• Product Name: tert-butyl 4-sec-butyl-3-oxopiperazine-1-carboxylate
• CAS No: 1284246-15-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 2119299
• Update Time: 2023-11-19

tert-butyl 4-sec-butyl-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-sec-butyl-3-oxopiperazine-1-carboxylate
• CID 101043381
• 1-Piperazinecarboxylic acid, 4-(1-methylpropyl)-3-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H24N2O3/c1-6-10(2)15-8-7-14(9-11(15)16)12(17)18-13(3,4)5/h10H,6-9H2,1-5H3
• InChI Key： MQLQSDKMJZHVLJ-UHFFFAOYSA-N
• SMILES： O(C(N1CC(N(CC1)C(C)CC)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 370.5±35.0 °C(Predicted)
• pka: -0.77±0.20(Predicted)